![molecular formula C18H17N3O B5496475 N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide](/img/structure/B5496475.png)
N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide
Overview
Description
N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide, also known as BPAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPAA belongs to the class of pyrazole compounds, which are known for their diverse biological activities.
Scientific Research Applications
1. Epilepsy Treatment
N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide derivatives have been identified as potent, selective brain-penetrating T-type calcium channel blockers. These derivatives, including compound 66b (ACT-709478), show promise as clinical candidates for treating generalized epilepsies due to their solubility, brain penetration, and negative results in the Ames test (Bezençon et al., 2017).
2. Anticonvulsant Activity
Studies have shown that certain N-phenylacetamide and N-benzylamide derivatives, including those with a pyrazole ring, exhibit anticonvulsant activity. These compounds were tested in the maximal electroshock test, a standard method for evaluating anticonvulsant drugs (Tarikogullari et al., 2010).
3. Cytotoxic Activity
A series of novel derivatives of this compound have been synthesized and evaluated for their cytotoxic activity against human breast cancer cell line MCF-7. Some derivatives, particularly compounds 11d and 11n, showed promising cytotoxic activity, indicating potential for cancer treatment applications (Kolluri et al., 2020).
4. Antipsychotic Potential
Compounds derived from this compound have been studied for their antipsychotic-like profile in behavioral animal tests. These compounds, unlike clinically available antipsychotic agents, did not interact with dopamine receptors, indicating a unique mode of action for potential antipsychotic applications (Wise et al., 1987).
5. Antimicrobial Properties
Novel pyrazole-imidazole-triazole hybrids containing the this compound structure have been synthesized and shown to exhibit antimicrobial properties. These compounds were tested against various bacterial and fungal strains, demonstrating their potential as antimicrobial agents (Punia et al., 2021).
6. Anti-In
flammatory ActivitySeveral derivatives of this compound have been synthesized and evaluated for their anti-inflammatory activity. Among these compounds, some showed significant anti-inflammatory effects, suggesting their potential use in treating inflammatory conditions (Sunder & Maleraju, 2013).
7. Cholinesterase Inhibitory Activity
N-phenylacetamide derivatives with pyrazole and triazole rings have been synthesized to investigate their cholinesterase inhibitory activities. These compounds exhibited moderate and selective acetylcholinesterase inhibitory activity, which is relevant in the context of Alzheimer’s disease treatment (Tarikogullari et al., 2015).
8. Antioxidant Properties
Studies have shown that certain this compound derivatives possess significant antioxidant activity. This activity suggests potential applications in combating oxidative stress-related diseases and conditions (Chkirate et al., 2019).
9. Antitumor Evaluation
Certain N-substituted-2-amino-1,3,4-thiadiazoles derived from this compound have been synthesized and evaluated for their cytotoxicity and antioxidant activities, showing promising results as antitumor agents (Hamama et al., 2013).
10. Anticancer Potential
A series of substituted 5-benzyl-2-phenylpyrazolo[1,5-a]pyrazin-4,6(5H,7H)-dione derivatives of this compound was found to inhibit the growth of H322 lung cancer cells by inducing apoptosis, demonstrating their potential as anticancer agents (Lv et al., 2012).
properties
IUPAC Name |
N-(1-benzylpyrazol-3-yl)-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O/c22-18(13-15-7-3-1-4-8-15)19-17-11-12-21(20-17)14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZNFZIIUVMUDFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=NN(C=C2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.